![molecular formula C17H28N2O B4423384 N-2-adamantyl-N'-cyclohexylurea](/img/structure/B4423384.png)
N-2-adamantyl-N'-cyclohexylurea
Overview
Description
N-2-adamantyl-N'-cyclohexylurea, also known as ACU-4429, is a small molecule drug that has shown potential for the treatment of Huntington's disease, a neurodegenerative disorder. ACU-4429 has been found to reduce the aggregation of mutant huntingtin protein, which is a hallmark of the disease.
Mechanism of Action
N-2-adamantyl-N'-cyclohexylurea works by binding to the expanded polyglutamine tract of mutant huntingtin protein, which reduces its aggregation. This leads to a decrease in the toxicity of mutant huntingtin protein and an improvement in neuronal function.
Biochemical and Physiological Effects:
This compound has been found to reduce the aggregation of mutant huntingtin protein and improve motor function in animal models of Huntington's disease. This compound has also been found to increase survival in these animal models. However, the exact biochemical and physiological effects of this compound are still being studied.
Advantages and Limitations for Lab Experiments
One advantage of N-2-adamantyl-N'-cyclohexylurea is its potential therapeutic effects in Huntington's disease. This compound has been found to reduce the aggregation of mutant huntingtin protein and improve motor function in animal models of Huntington's disease. However, one limitation of this compound is its low solubility, which can make it difficult to administer in experiments.
Future Directions
There are several future directions for the study of N-2-adamantyl-N'-cyclohexylurea. One direction is to study the long-term effects of this compound on neuronal function in animal models of Huntington's disease. Another direction is to study the potential therapeutic effects of this compound in other neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, there is a need to develop more efficient synthesis methods for this compound to improve its solubility and efficacy.
Scientific Research Applications
N-2-adamantyl-N'-cyclohexylurea has been extensively studied for its potential therapeutic effects in Huntington's disease. In preclinical studies, this compound has been found to reduce the aggregation of mutant huntingtin protein, which is a hallmark of the disease. This compound has also been found to improve motor function and increase survival in animal models of Huntington's disease.
properties
IUPAC Name |
1-(2-adamantyl)-3-cyclohexylurea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O/c20-17(18-15-4-2-1-3-5-15)19-16-13-7-11-6-12(9-13)10-14(16)8-11/h11-16H,1-10H2,(H2,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFONAXXDMGITIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)NC2C3CC4CC(C3)CC2C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49823454 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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